Cas no 1355637-69-2 (N-(5-chloro-2-hydroxy-3-methylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide)

• Product Name: N-(5-chloro-2-hydroxy-3-methylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• CAS No: 1355637-69-2
• MF: C₁₆H₁₉ClN₂O₂
• MW: 306.787263154984
• CID: 5802509
• PubChem ID: 56791823
• Update Time: 2025-08-05

N-(5-chloro-2-hydroxy-3-methylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26622669
• Z1221052365
• N-(5-chloro-2-hydroxy-3-methylphenyl)-1-prop-2-ynylpiperidine-4-carboxamide
• 1355637-69-2
• N-(5-chloro-2-hydroxy-3-methylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• AKOS033171979

• Inchi： 1S/C16H19ClN2O2/c1-3-6-19-7-4-12(5-8-19)16(21)18-14-10-13(17)9-11(2)15(14)20/h1,9-10,12,20H,4-8H2,2H3,(H,18,21)
• InChI Key： SFURLVLFWNRILB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C(=C(C=1)NC(C1CCN(CC#C)CC1)=O)O

Computed Properties

• Exact Mass: 306.1135055g/mol
• Monoisotopic Mass: 306.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(5-chloro-2-hydroxy-3-methylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

Comprehensive Overview of N-(5-chloro-2-hydroxy-3-methylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS No. 1355637-69-2)

N-(5-chloro-2-hydroxy-3-methylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide, identified by its CAS number 1355637-69-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of piperidine carboxamides, which are known for their versatile applications in drug discovery and development. The presence of a chloro and hydroxy substituent on the phenyl ring, combined with a prop-2-yn-1-yl group, contributes to its unique chemical properties and potential biological activity.

In recent years, the scientific community has shown growing interest in piperidine derivatives due to their role as key intermediates in the synthesis of bioactive molecules. Researchers are particularly intrigued by the N-(5-chloro-2-hydroxy-3-methylphenyl) moiety, which may enhance the compound's binding affinity to specific biological targets. This has led to investigations into its potential applications in central nervous system (CNS) disorders, inflammation, and metabolic diseases, aligning with current trends in precision medicine and targeted therapy.

The structural complexity of N-(5-chloro-2-hydroxy-3-methylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide makes it a subject of interest in computational chemistry and molecular docking studies. Advanced techniques such as quantitative structure-activity relationship (QSAR) modeling are being employed to predict its interactions with enzymes and receptors. These studies are crucial for understanding its pharmacokinetic and pharmacodynamic profiles, which are essential for optimizing its therapeutic potential.

From a synthetic chemistry perspective, the CAS 1355637-69-2 compound exemplifies the innovative strategies used in modern organic synthesis. The incorporation of a prop-2-yn-1-yl group introduces an alkyne functionality, which is valuable for click chemistry applications. This feature enables the compound to participate in bioorthogonal reactions, making it a promising candidate for probe development and bioconjugation in chemical biology research.

Environmental and safety considerations are also paramount when working with N-(5-chloro-2-hydroxy-3-methylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to ensure laboratory safety. Researchers are encouraged to consult Material Safety Data Sheets (MSDS) and adhere to Good Laboratory Practices (GLP) when handling this compound.

The growing demand for high-purity chemical compounds in research and development has led to increased scrutiny of synthesis methods for CAS 1355637-69-2. Innovations in green chemistry and catalytic processes are being explored to improve the efficiency and sustainability of its production. These advancements align with the broader industry shift toward environmentally friendly synthesis and reduced waste generation.

In summary, N-(5-chloro-2-hydroxy-3-methylphenyl)-1-(prop-2-yn-1-yl)piperidine-4-carboxamide (CAS No. 1355637-69-2) represents a fascinating area of study at the intersection of chemistry, biology, and medicine. Its unique structural features and potential applications make it a valuable compound for ongoing and future research endeavors. As scientific understanding of this molecule deepens, it may pave the way for novel therapeutic agents and innovative chemical tools.